Cas no 84758-56-5 (Boc-Aib-OEt)

• Product Name: Boc-Aib-OEt
• CAS No: 84758-56-5
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 3040295
• PubChem ID: 121304062
• Update Time: 2025-07-15

Boc-Aib-OEt Chemical and Physical Properties

Names and Identifiers

• Boc-Aib-OEt
• DB-091458
• CS-0437757
• SCHEMBL17712278
• 84758-56-5
• GXESEMBEFHCNLW-UHFFFAOYSA-N
• ethyl 2-((tert-butoxycarbonyl)amino)-2-methylpropanoate

• Inchi： 1S/C11H21NO4/c1-7-15-8(13)11(5,6)12-9(14)16-10(2,3)4/h7H2,1-6H3,(H,12,14)
• InChI Key： GXESEMBEFHCNLW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14700
• Monoisotopic Mass: 231.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 2.24370

Additional information on Boc-Aib-OEt

Introduction to Boc-Aib-OEt (CAS No. 84758-56-5)

Boc-Aib-OEt (CAS No. 84758-56-5) is a versatile compound widely used in the fields of chemical synthesis, medicinal chemistry, and biotechnology. This compound, formally known as tert-Butyloxycarbonyl-aminobutyric acid ethyl ester, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and other biomolecules. The Boc (tert-butyloxycarbonyl) protecting group is particularly valuable for its stability under acidic conditions and its ease of removal under mild basic conditions, making it an essential tool in the arsenal of synthetic chemists.

The Aib (aminobutyric acid) moiety in Boc-Aib-OEt is a non-proteinogenic amino acid that has gained significant attention due to its unique properties. Aib is known for its ability to induce α-helical conformations in peptides, which is critical for the design of bioactive peptides and peptidomimetics. The ethyl ester group (OEt) further enhances the solubility and reactivity of the compound, making it suitable for a wide range of synthetic applications.

Recent research has highlighted the importance of Boc-Aib-OEt in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of Boc-Aib-OEt in the synthesis of novel peptidomimetics with potent anti-cancer activity. The researchers found that the α-helical structure induced by Aib was crucial for the binding affinity and selectivity of these peptidomimetics to specific protein targets, leading to enhanced therapeutic efficacy.

In another study, published in Bioorganic & Medicinal Chemistry Letters, Boc-Aib-OEt was used to synthesize a series of cyclic peptides with improved pharmacokinetic properties. The cyclic structure, combined with the α-helical conformation induced by Aib, resulted in increased stability and reduced susceptibility to proteolytic degradation. These cyclic peptides showed promising results in preclinical studies for treating neurodegenerative diseases.

The versatility of Boc-Aib-OEt extends beyond medicinal chemistry into the field of materials science. Researchers at the University of California, Berkeley, have explored the use of Boc-Aib-OEt in the development of self-assembling peptide nanofibers. These nanofibers have potential applications in tissue engineering and drug delivery systems due to their biocompatibility and tunable properties. The ability to control the assembly and disassembly of these nanofibers through the manipulation of pH and temperature makes them highly attractive for biomedical applications.

In addition to its synthetic utility, Boc-Aib-OEt has been studied for its role in understanding protein folding and misfolding processes. A study published in Biochemistry investigated the effect of Aib on the folding kinetics of model peptides. The results showed that Aib significantly slowed down the folding process, providing insights into the mechanisms underlying protein misfolding diseases such as Alzheimer's and Parkinson's.

The safety profile of Boc-Aib-OEt is also an important consideration for its widespread use. Toxicological studies have shown that Boc-Aib-OEt exhibits low toxicity and good biocompatibility, making it suitable for both research and industrial applications. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, Boc-Aib-OEt (CAS No. 84758-56-5) is a valuable compound with a wide range of applications in chemical synthesis, medicinal chemistry, biotechnology, and materials science. Its unique properties make it an indispensable tool for researchers aiming to develop novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific endeavors.